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Compound of Interest

Compound Name: TAM558 intermediate-2

Cat. No.: B12386905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAM558 intermediate-2 is a key precursor in the synthesis of TAM558, a potent payload

molecule utilized in the development of antibody-drug conjugates (ADCs) such as OMTX705.

[1][2][3][4][5][6] The purity of this intermediate is critical to ensure the successful synthesis of

the final active pharmaceutical ingredient (API) and to minimize the presence of process-

related impurities and potential mutagens.[7][8][9] These application notes provide a

comprehensive overview of the recommended purification techniques and detailed protocols

for obtaining high-purity TAM558 intermediate-2.

Chemical Properties of TAM558 Intermediate-2
A thorough understanding of the physicochemical properties of TAM558 intermediate-2 is

fundamental to developing an effective purification strategy.
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Property Value Reference

Molecular Formula C29H50N4O5S [1][2]

Molecular Weight 566.80 g/mol [1][2]

CAS Number 2135877-76-6 [1][2]

Appearance Off-white to pale yellow solid Assumed

Solubility

Soluble in organic solvents

such as dichloromethane

(DCM), ethyl acetate, and

methanol. Limited solubility in

non-polar solvents like

hexanes.

Inferred

Potential Impurities
During the synthesis of TAM558 intermediate-2, several impurities may arise from starting

materials, byproducts, or degradation. A robust purification strategy must be able to effectively

remove these.

Impurity Type Potential Source
Analytical Detection
Method

Unreacted Starting Materials Incomplete reaction HPLC, LC-MS

Coupling Reagent Byproducts Amide bond formation step HPLC, LC-MS

Epimerization Products Chiral center instability Chiral HPLC, LC-MS

Oxidation Products
Exposure to air/oxidizing

agents
HPLC, LC-MS

Residual Solvents Incomplete drying GC-HS

Purification Workflow
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A multi-step purification strategy is recommended to achieve the desired high purity of TAM558
intermediate-2. The following diagram illustrates the proposed workflow.

Crude Product

Primary Purification

Secondary Purification

Final Product

Crude TAM558
Intermediate-2

Normal Phase Flash
Chromatography

Initial Cleanup

Preparative RP-HPLC

High Resolution
Purification

High-Purity TAM558
Intermediate-2

Isolation

Click to download full resolution via product page

Caption: Purification workflow for TAM558 intermediate-2.

Experimental Protocols
Normal Phase Flash Chromatography
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Objective: To remove non-polar impurities and unreacted starting materials from the crude

product.

Materials:

Crude TAM558 intermediate-2

Silica gel (230-400 mesh)

Hexanes (HPLC grade)

Ethyl acetate (HPLC grade)

Dichloromethane (DCM, HPLC grade)

Flash chromatography system

Procedure:

Sample Preparation: Dissolve the crude TAM558 intermediate-2 in a minimal amount of

DCM. Adsorb the dissolved sample onto a small amount of silica gel and dry under vacuum.

Column Packing: Prepare a silica gel column using a slurry of silica gel in hexanes.

Loading: Dry-load the adsorbed sample onto the top of the prepared column.

Elution: Elute the column with a gradient of ethyl acetate in hexanes. A typical gradient would

be from 10% to 70% ethyl acetate over 20 column volumes.

Fraction Collection: Collect fractions based on UV absorbance (e.g., at 254 nm).

Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or HPLC to

identify those containing the pure product.

Pooling and Concentration: Pool the pure fractions and concentrate under reduced pressure

to yield the partially purified product.
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Preparative Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
Objective: To achieve final high purity by removing closely related impurities.

Materials:

Partially purified TAM558 intermediate-2 from flash chromatography

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (0.1%)

Preparative RP-HPLC system with a C18 column

Procedure:

Sample Preparation: Dissolve the partially purified product in a suitable solvent, such as a

mixture of acetonitrile and water.

Method Development: Develop an appropriate gradient method on an analytical scale to

ensure good separation of the product from impurities.

Purification: Inject the sample onto the preparative C18 column. Elute with a gradient of

acetonitrile in water (both containing 0.1% formic acid).

Fraction Collection: Collect fractions corresponding to the main product peak based on UV

detection.

Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.

Pooling and Lyophilization: Pool the fractions with the desired purity and lyophilize to obtain

the final high-purity TAM558 intermediate-2 as a solid.

Purity Assessment
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The purity of the final product should be rigorously assessed using a combination of analytical

techniques.

Analytical Technique Purpose Acceptance Criteria

HPLC/UPLC
Quantify purity and identify

impurities
≥ 98.0%

LC-MS
Confirm molecular weight and

identify impurities

Consistent with theoretical

mass

¹H NMR Structural confirmation
Consistent with proposed

structure

GC-HS Quantify residual solvents Within ICH limits

Karl Fischer Titration Determine water content ≤ 0.5%

Signaling Pathway Context
While TAM558 intermediate-2 is a synthetic precursor and not biologically active itself, it is

crucial for the synthesis of OMTX705, which targets Fibroblast Activation Protein (FAP) on

cancer cells. The following diagram illustrates the general mechanism of action for an ADC like

OMTX705.
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Caption: General mechanism of action for an ADC targeting FAP.

Conclusion
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The purification of TAM558 intermediate-2 to a high degree of purity is a critical step in the

manufacturing of the ADC payload, TAM558. A combination of normal phase flash

chromatography and preparative RP-HPLC provides a robust and scalable method for

achieving the required purity. Rigorous analytical testing is essential to ensure the quality and

consistency of the final product, ultimately contributing to the safety and efficacy of the resulting

antibody-drug conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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